2-Methyl-3,4-dimethoxyphenethylamine
Cat. No. B8741455
M. Wt: 195.26 g/mol
InChI Key: KKZVPASGVLAGFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[c:3]([CH2:12][C:13]#[N:14])[cH:4][cH:5][c:6]([O:10][CH3:11])[c:7]1[O:8][CH3:9].[O:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1>>[CH3:1][c:2]1[c:3]([CH2:12][CH2:13][NH2:14])[cH:4][cH:5][c:6]([O:10][CH3:11])[c:7]1[O:8][CH3:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CC#N)c(C)c1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccc(CCN)c(C)c1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
